Cas no 84066-20-6 (Ethanol,2-[(3-chloro-2-pyrazinyl)amino]-)

• Product Name: Ethanol,2-[(3-chloro-2-pyrazinyl)amino]-
• CAS No: 84066-20-6
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 719932
• PubChem ID: 2794949
• Update Time: 2025-04-19

Ethanol,2-[(3-chloro-2-pyrazinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(3-chloro-2-pyrazinyl)amino]-
• 2-[(3-Chloro-2-pyrazinyl)amino]-1-ethanol
• 2-[(3-CHLOROPYRAZIN-2-YL)AMINO]-1-ETHANOL
• 2-[(3-chloropyrazin-2-yl)amino]ethanol
• 2-chloro-3-<(2-hydroxyethyl)amino>pyrazine
• MFCD03659723
• 2-[(3-chloro-2-pyrazinyl)amino]-1-ethanol, AldrichCPR
• SCHEMBL16533819
• 2-((3-Chloropyrazin-2-yl)amino)ethanol
• 2-(3-chloropyrazin-2-ylamino)ethanol
• 2-[(3-chloropyrazin-2-yl)amino]ethan-1-ol
• AKOS009158860
• FT-0610800
• DTXSID00383502
• 84066-20-6

• Inchi： 1S/C6H8ClN3O/c7-5-6(10-3-4-11)9-2-1-8-5/h1-2,11H,3-4H2,(H,9,10)
• InChI Key： QRCYSNQWRUHYFK-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)NCCO

Computed Properties

• Exact Mass: 173.03600
• Monoisotopic Mass: 173.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.431
• Melting Point: 54-58°C
• Boiling Point: 340.4°C at 760 mmHg
• Flash Point: 159.7°C
• Refractive Index: 1.629
• PSA: 58.04000
• LogP: 0.60720

Ethanol,2-[(3-chloro-2-pyrazinyl)amino]- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38